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Introduction

Systemic mastocytosis (SM) is a hematological neoplasm characterized by the clonal
proliferation and accumulation of mast cells in one or more organs. A majority of SM cases are
driven by activating mutations in the KIT receptor tyrosine kinase, most commonly the D816V
mutation. These mutations lead to constitutive activation of downstream signaling pathways,
promoting mast cell growth, survival, and degranulation. While tyrosine kinase inhibitors (TKIs)
targeting KIT have been developed, resistance and incomplete responses remain a challenge.

Recent research has identified the protein tyrosine phosphatase SHP2 (encoded by PTPN11)
as a critical downstream effector of oncogenic KIT signaling in systemic mastocytosis.[1] SHP2
IS a non-receptor protein tyrosine phosphatase that plays a crucial role in mediating signaling
from various receptor tyrosine kinases, including KIT. In the context of oncogenic KIT
mutations, SHP2 is often hyperactivated and contributes to the activation of pro-proliferative
and survival pathways such as the RAS-ERK and PI3K-AKT pathways.

11-B08 is a small molecule inhibitor of SHP2 phosphatase activity. Studies have demonstrated
its potential as a therapeutic agent in preclinical models of systemic mastocytosis, both as a
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monotherapy and in combination with other targeted inhibitors. This document provides
detailed application notes and protocols for the use of 1I-B08 in systemic mastocytosis

research.

Mechanism of Action

In systemic mastocytosis, the constitutively active KIT receptor recruits and activates SHP2.
Activated SHP2 then positively regulates downstream signaling cascades that are essential for
the proliferation and survival of neoplastic mast cells. 1I-B08 exerts its anti-neoplastic effects by
directly inhibiting the phosphatase activity of SHP2. This inhibition disrupts the signaling relay
from oncogenic KIT, leading to the downregulation of key survival pathways and promoting
apoptosis in mastocytoma cells. Specifically, inhibition of SHP2 by 1I-B08 has been shown to
attenuate the activation of ERK, STAT5, Lyn, and Btk signaling pathways in cells harboring
activating KIT mutations.

Data Presentation

The following tables summarize the quantitative data on the effects of 1I-B08 in systemic
mastocytosis cell lines.

Table 1: Effect of 1I-B08 on Cell Viability in Human and Mouse Mastocytoma Cell Lines

. KIT Concentrati
Cell Line . Drug Effect Reference
Mutation on Range
V560G, Reduced cell
HMC-1 1-BO8 10-100 pM o
D816V viability
Reduced cell
P815 D814Y 11-B08 10-100 pM o
viability

Table 2: Effect of 1I-B08 on Colony Formation in Human and Mouse Mastocytoma Cell Lines
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. KIT Concentrati
Cell Line . Drug Effect Reference
Mutation on Range
Reduced
V560G,
HMC-1 11-B0O8 10-100 pM colony
D816V .
formation
Reduced
P815 D814Y [1-BO8 10-100 pM colony
formation

Table 3: Synergistic Effects of 11-B08 and Dasatinib on Cell Viability

Combination

Cell Line KIT Mutation Effect Reference
Treatment
Enhanced
reduction in cell
11-B08 and
HMC-1 V560G, D816V o viability
Dasatinib
compared to
single agents
Enhanced
reduction in cell
11-B08 and o
P815 D814Y o viability
Dasatinib

compared to

single agents

Experimental Protocols

Cell Lines and Culture

e HMC-1 Cells: Human mast cell leukemia cell line harboring KIT V560G and D816V
mutations. These cells are grown in Iscove's Modified Dulbecco's Medium (IMDM)
supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

e P815 Cells: Murine mastocytoma cell line harboring the KIT D814Y mutation. These cells are
cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% FBS and
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1% penicillin-streptomycin.

Both cell lines should be maintained in a humidified incubator at 37°C with 5% CO2.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of 11-B08, alone or in combination with Dasatinib, on
the viability of HMC-1 and P815 cells.

Materials:

HMC-1 or P815 cells

o Complete culture medium

« 11-B08 (stock solution in DMSO)

e Dasatinib (stock solution in DMSO)

o 96-well flat-bottom plates

o MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e Solubilization solution (e.g., 10% SDS in 0.01 M HCI)

e Phosphate-buffered saline (PBS)

e Multichannel pipette

o Plate reader (570 nm wavelength)

Procedure:

e Cell Seeding:

o Trypsinize and count the cells.
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o Seed 5,000 to 10,000 cells per well in a 96-well plate in a final volume of 100 pL of
complete culture medium.

o Incubate the plate for 24 hours to allow cells to attach and resume growth.

e Drug Treatment:

o Prepare serial dilutions of 1I-B08 (e.g., 10, 25, 50, 100 uM) and Dasatinib (e.g., 5, 10, 20
nM) in complete culture medium from the stock solutions.

o For combination studies, prepare a matrix of concentrations of both drugs.

o Include a vehicle control (DMSO) at the same final concentration as the highest drug
concentration.

o Carefully remove the medium from the wells and add 100 pL of the drug-containing
medium to the respective wells.

o Incubate the plate for 48 to 72 hours.

o MTT Addition and Incubation:

o After the incubation period, add 10 pL of MTT solution (5 mg/mL) to each well.

o Incubate the plate for 3-4 hours at 37°C until a purple formazan precipitate is visible.

e Solubilization and Measurement:

o Add 100 pL of solubilization solution to each well.

o Mix thoroughly by pipetting up and down to dissolve the formazan crystals.

o Measure the absorbance at 570 nm using a microplate reader.

e Data Analysis:

o Subtract the absorbance of the blank (medium only) from all readings.
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o Calculate the percentage of cell viability for each treatment group relative to the vehicle
control.

o Plot the results as a dose-response curve and determine the IC50 value (the
concentration of the drug that inhibits 50% of cell growth).

Protocol 2: Colony Formation Assay (Methylcellulose
Assay)

This protocol is for assessing the long-term proliferative capacity of HMC-1 and P815 cells
following treatment with 11-B08.

Materials:

HMC-1 or P815 cells

o Complete culture medium

« 11-B08 (stock solution in DMSO)

¢ Methylcellulose-based medium (e.g., MethoCult™)

e 35 mm culture dishes

» Sterile syringes and needles

 Inverted microscope

Procedure:

e Cell Preparation and Treatment:

o Prepare a single-cell suspension of HMC-1 or P815 cells.

o Treat the cells in suspension with various concentrations of 11-B08 (e.g., 10, 25, 50, 100
MM) or vehicle control (DMSO) for 24 hours in complete culture medium.

» Plating in Methylcellulose:
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o After treatment, wash the cells twice with PBS to remove the drug.
o Resuspend the cells in complete culture medium and perform a cell count.

o Mix a low number of viable cells (e.g., 500-1000 cells) with the methylcellulose-based
medium according to the manufacturer's instructions. Ensure a homogenous suspension.

o Using a syringe with a blunt-end needle, dispense 1 mL of the cell-methylcellulose mixture
into each 35 mm culture dish.

o Gently rotate the dish to ensure even distribution.

¢ Incubation:

o Place the dishes in a humidified incubator at 37°C with 5% CO2 for 7-14 days. Do not
disturb the plates during this period.

e Colony Counting and Analysis:

o After the incubation period, count the number of colonies (defined as a cluster of >50 cells)
in each dish using an inverted microscope.

o Calculate the colony-forming efficiency for each treatment group as a percentage of the
vehicle control.

o Analyze the effect of different concentrations of 1I-B08 on the colony-forming ability of the
cells.

Visualizations

Below are diagrams illustrating key pathways and experimental workflows relevant to the
application of 11-B08 in systemic mastocytosis research.
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Caption: Signaling pathway of oncogenic KIT in systemic mastocytosis and points of inhibition
by 11-B08 and Dasatinib.
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Caption: General experimental workflow for evaluating the efficacy of 11-B08 in systemic
mastocytosis research.
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e 1. Oncogenic KIT-induced aggressive systemic mastocytosis requires SHP2/PTPN11
phosphatase for disease progression in mice - PMC [pmc.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [Application of II-B08 in Systemic Mastocytosis
Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15540879/docs#application-of-ii-b08-in-systemic-
mastocytosis-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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